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Compound of Interest

Compound Name: Cyclohexyl methyl sulfide

Cat. No.: B1594846

An In-Depth Technical Guide to Cyclohexyl Methyl Sulfide (CAS Number: 7133-37-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexyl methyl sulfide, with the CAS number 7133-37-1, is a thioether that has garnered
attention in various chemical and biological research fields. This technical guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and key reactions, and a summary of its known applications. While
often cited as a pharmaceutical intermediate, this guide clarifies the current publicly available
information on its specific roles in drug development and its biological activities, with a focus on
providing researchers with a practical and data-driven resource.

Chemical and Physical Properties

Cyclohexyl methyl sulfide is a colorless liquid with a characteristic odor. Its fundamental
properties are summarized in the tables below, compiled from various sources to provide a
reliable reference for laboratory and research settings.

Table 1: General and Chemical Properties
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Property Value Source(s)

CAS Number 7133-37-1 [LI[21031[41[5]

Molecular Formula C7H14S [L][2][3][4]15]

Molecular Weight 130.25 g/mol [1112][31[41[5]

IUPAC Name (Methylsulfanyl)cyclohexane [1112][5]
Methylthiocyclohexane,

Synonyms [31[4]
Cyclohexyl(methyl)sulfane

SMILES cscicccecce: [1][2][5]
QQBIOCGHCKNYGP-

InChl Key [1][2][5]
UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Source(s)

Appearance Clear colorless liquid [5]

Melting Point -80 °C [3114]

Boiling Point 89-90 °C at 35 mmHg [3]1[4]

Density 0.938 - 0.944 g/cm3 at 25 °C [31[4]

Flash Point 61 °C (141.8 °F) [3]

Refractive Index (n_D"20)

1.4930 - 1.4980

[5]

Solubility in Water

173.5 mg/L at 25 °C

[3]

LogP

2.68 - 2.95

[1]14]

Synthesis and Reactions

The primary synthetic route to Cyclohexyl methyl sulfide is through the nucleophilic

substitution of a haloalkane with a cyclohexylthiolate. Its most characteristic reaction is the

oxidation of the sulfur atom.
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Synthesis of Cyclohexyl Methyl Sulfide

The most common laboratory synthesis involves the S-alkylation of cyclohexanethiol with a
methyl halide, such as methyl iodide, in the presence of a base.[1][6]

o Preparation of Cyclohexylthiolate: In a round-bottom flask equipped with a magnetic stirrer
and under an inert atmosphere (e.g., nitrogen or argon), dissolve cyclohexanethiol (1
equivalent) in a suitable solvent such as ethanol or dimethylformamide (DMF).

o Deprotonation: Add a base, such as sodium hydroxide or sodium ethoxide (1.1 equivalents),
to the solution and stir until the thiol is fully deprotonated to form the cyclohexylthiolate anion.

 Alkylation: To the stirred solution, add methyl iodide (1.1 equivalents) dropwise. The reaction
is typically exothermic and may require cooling to maintain a controlled temperature.

o Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, the mixture is typically quenched with water and the
product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude
product can be purified by distillation to yield pure Cyclohexyl methyl sulfide.
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Synthesis of Cyclohexyl Methyl Sulfide

Cyclohexanethiol Base (e.g., NaOH)

+ Base
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Synthesis of Cyclohexyl Methyl Sulfide via S-alkylation.

Oxidation of Cyclohexyl Methyl Sulfide
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Cyclohexyl methyl sulfide can be readily oxidized to form the corresponding sulfoxide and
sulfone. This reaction is of particular interest in the context of enantioselective synthesis, where
chiral catalysts are used to produce a single enantiomer of the sulfoxide.[1]

e Reaction Setup: Dissolve Cyclohexyl methyl sulfide (1 equivalent) in a suitable solvent
such as methanol or a mixture of acetonitrile and water in a round-bottom flask.

o Oxidant Addition: Add an oxidizing agent such as hydrogen peroxide or Oxone® (potassium
peroxymonosulfate) (1.1 equivalents for the sulfoxide, >2.2 equivalents for the sulfone)
portion-wise to the stirred solution.[7] The reaction can be exothermic and may require
cooling.

e Reaction Monitoring: Monitor the progress of the reaction by TLC to observe the
consumption of the starting material and the formation of the sulfoxide and potentially the
sulfone.

o Work-up: Upon completion, the reaction mixture is diluted with water and the product is
extracted with an organic solvent like ethyl acetate.

 Purification: The combined organic extracts are dried over anhydrous sodium sulfate, filtered,
and concentrated. The crude product can be purified by column chromatography to isolate
the desired sulfoxide.[7]
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Oxidation of Cyclohexyl Methyl Sulfide
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Stepwise oxidation of Cyclohexyl Methyl Sulfide.

Applications in Research and Industry

Cyclohexyl methyl sulfide is utilized in several areas of chemical research and is noted for its
potential in various applications.
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e Pharmaceutical Intermediate: This compound is frequently described as an intermediate in
the synthesis of pharmaceutical compounds.[1][3][4][8] However, specific examples of
marketed drugs synthesized from Cyclohexyl methyl sulfide are not readily found in
publicly available literature. Its structural motif is relevant to medicinal chemistry, and it may
be used in the early stages of drug discovery and development.

o Chemical Research: It serves as a model substrate in studies of reaction mechanisms,
particularly those involving sulfur compounds.[1] For instance, it has been used in bacterial
screening studies for enantioselective sulfide oxidations.[1]

« Visible-light Photooxidation: Cyclohexyl methyl sulfide has been employed as an aliphatic
substrate in visible-light-induced photooxidation reactions in water, facilitated by
supramolecular hydrogels.[1]

o Flavoring Agent: Due to its characteristic odor, it has been suggested for potential use as a
flavoring agent in food products.[1]

Biological Activity and Signaling Pathways

The biological activity of Cyclohexyl methyl sulfide has been primarily explored in the context
of microbial metabolism. It has been used as a substrate to study the activity of sulfide-
oxidizing enzymes in microorganisms.[1] This research can offer insights into metabolic
pathways involving sulfur-containing compounds.[1]

It is critical to note that there is currently no publicly available scientific literature describing the
interaction of Cyclohexyl methyl sulfide with any specific mammalian cell signaling pathways.
Searches for its effects on common drug targets such as G-protein coupled receptors (GPCRS)
or protein kinases have not yielded any specific results. Therefore, a signaling pathway
diagram involving this compound in a mammalian context cannot be constructed based on
current evidence.

The biological effects of simple alkyl sulfides on mammalian cells are an area of ongoing
research. Some studies on related compounds, like dimethyl sulfides, have shown that they
can induce apoptosis in human leukemia cells.[9] However, it is important to emphasize that
these findings on different molecules cannot be directly extrapolated to Cyclohexyl methyl
sulfide without specific experimental evidence.
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Safety Information

Cyclohexyl methyl sulfide is classified as a combustible liquid.[3] Standard laboratory safety
precautions should be followed when handling this compound.

+ Handling: Use in a well-ventilated area and wear appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat and open flames.

o First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If
inhaled, move to fresh air. If ingested, seek medical attention.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Cyclohexyl methyl sulfide is a valuable compound for chemical synthesis and research,
particularly as a substrate for studying oxidation reactions and microbial metabolism. While its
designation as a "pharmaceutical intermediate” is common, its specific role in the synthesis of
marketed drugs is not well-documented in the public domain. A significant gap in the current
knowledge is the absence of data on its interaction with mammalian signaling pathways, which
is a crucial area for future research, especially if its potential in drug development is to be fully
realized. This guide provides a solid foundation of its known properties and protocols, serving
as a useful resource for researchers and scientists. Further investigation into its biological
effects on mammalian systems is warranted to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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